Cas no 1261920-92-6 (2-Chloro-5-(3-chlorophenyl)benzoic acid)

• Product Name: 2-Chloro-5-(3-chlorophenyl)benzoic acid
• CAS No: 1261920-92-6
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD13288083
• CID: 2621902
• PubChem ID: 53211694
• Update Time: 2025-06-08

2-Chloro-5-(3-chlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-chlorophenyl)benzoic acid, 95%
• 2-CHLORO-5-(3-CHLOROPHENYL)BENZOIC ACID
• 1261920-92-6
• AKOS010479570
• MFCD13288083
• SCHEMBL15936129
• DTXSID20681431
• 3',4-Dichloro[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-(3-chlorophenyl)benzoic acid

• MDL： MFCD13288083
• Inchi： 1S/C13H8Cl2O2/c14-10-3-1-2-8(6-10)9-4-5-12(15)11(7-9)13(16)17/h1-7H,(H,16,17)
• InChI Key： ITEQZBKPSZOBGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 265.9901349Da
• Monoisotopic Mass: 265.9901349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(3-chlorophenyl)benzoic acid

Comprehensive Overview of 2-Chloro-5-(3-chlorophenyl)benzoic acid (CAS No. 1261920-92-6): Properties, Applications, and Industry Insights

2-Chloro-5-(3-chlorophenyl)benzoic acid (CAS No. 1261920-92-6) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated benzoic acid derivative features a unique molecular structure, combining a benzoic acid core with two strategically placed chlorine substituents. Its chemical formula C₁₃H₈Cl₂O₂ and molecular weight of 267.11 g/mol make it a valuable intermediate in synthetic chemistry.

The compound's dual chlorine atoms enhance its reactivity, enabling diverse cross-coupling reactions in modern drug discovery pipelines. Recent studies highlight its potential as a building block for biologically active molecules, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) analogs. The meta-chlorophenyl moiety contributes to improved lipophilicity, a critical factor in drug permeability optimization.

In agrochemical applications, 2-Chloro-5-(3-chlorophenyl)benzoic acid serves as a precursor for herbicide formulations. Its structural features align with current trends in green chemistry, as researchers explore environmentally benign variants of chlorinated compounds. The compound's crystalline form exhibits stability under standard conditions, with a melting point range of 158-162°C, making it suitable for various industrial processes.

Analytical characterization of CAS 1261920-92-6 typically involves HPLC purification (≥98% purity) and confirmation through NMR spectroscopy (¹H and ¹³C) and mass spectrometry. The UV-Vis spectrum shows maximum absorption at 280 nm, valuable for quality control in production batches. Modern computational chemistry approaches, including DFT calculations, have been employed to predict its electronic properties and reactivity indices.

From a market perspective, demand for 2-Chloro-5-(3-chlorophenyl)benzoic acid reflects growing interest in custom synthesis services. Pharmaceutical companies increasingly seek halogenated intermediates for targeted drug development, particularly in oncology and CNS disorders. The compound's patent landscape shows activity in bioconjugation technologies and prodrug formulations.

Environmental considerations regarding chlorinated compounds have driven innovation in waste management protocols for 1261920-92-6 production. Leading manufacturers now implement closed-loop systems to minimize ecological impact, responding to REACH regulations and green chemistry initiatives. These developments address common search queries about "sustainable synthesis of halogenated pharmaceuticals."

Recent scientific literature (2020-2023) reveals novel applications of 2-Chloro-5-(3-chlorophenyl)benzoic acid in material science, particularly as a monomer for specialty polymers with enhanced thermal stability. Its incorporation into liquid crystal matrices demonstrates the compound's versatility beyond traditional life science applications.

Quality standards for CAS 1261920-92-6 follow ICH guidelines, with specifications for residual solvents and heavy metals content. Storage recommendations typically suggest ambient conditions in light-resistant containers, with shelf life studies confirming stability for ≥24 months. These parameters are crucial for GMP compliance in pharmaceutical manufacturing.

The global supply chain for this compound shows regional specialization, with custom synthesis hubs in North America and scale-up production centers in Asia. Market analysts note increasing price volatility due to raw material fluctuations, prompting interest in alternative synthetic routes using catalytic methods.

Future research directions for 2-Chloro-5-(3-chlorophenyl)benzoic acid may explore its structure-activity relationships in enzyme inhibition and potential as a molecular scaffold for therapeutic agents. The compound's regioselective reactivity offers opportunities in click chemistry applications, aligning with current trends in fragment-based drug design.